Cas no 54131-57-6 (4-Nonanone, 1-chloro-)

• Product Name: 4-Nonanone, 1-chloro-
• CAS No: 54131-57-6
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 355370
• PubChem ID: 20386103
• Update Time: 2025-04-19

4-Nonanone, 1-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Nonanone, 1-chloro-
• 1-chloro-4-Nonanone
• 1-chlorononan-4-one
• SCHEMBL11513853
• 54131-57-6
• FT-0714193
• DTXSID30606534
• ZCTKTQUONMEFHR-UHFFFAOYSA-N
• AKOS014777491

• Inchi： 1S/C9H17ClO/c1-2-3-4-6-9(11)7-5-8-10/h2-8H2,1H3
• InChI Key： ZCTKTQUONMEFHR-UHFFFAOYSA-N
• SMILES： ClCCCC(CCCCC)=O

Computed Properties

• Exact Mass: 176.09691
• Monoisotopic Mass: 176.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones